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Compound of Interest
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Cat. No.: B1670794

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of dixanthogen as a
collector in the froth flotation of pyrrhotite. This document details the underlying chemical
principles, experimental protocols for laboratory-scale flotation, and quantitative data from
relevant studies. The information is intended to guide researchers in developing and optimizing
flotation processes for pyrrhotite-bearing ores.

Introduction

Pyrrhotite (Fe1-xS), an iron sulfide mineral, is often associated with valuable base metal
sulfides, such as pentlandite and chalcopyrite, as well as with gangue minerals like magnetite.
Its separation is crucial for the efficient recovery of valuable metals and for controlling the sulfur
content in concentrates. Dixanthogens, the oxidation products of xanthates, are effective
collectors for inducing the hydrophobicity of pyrrhotite, thereby enabling its separation by froth
flotation.

The application of dixanthogen, often in synergy with xanthates, leverages the electrochemical
properties of the pyrrhotite surface. The formation of a hydrophobic dixanthogen layer on the
mineral surface is a key step in rendering the pyrrhotite particles floatable. The efficiency of this
process is influenced by several factors, including pulp pH, collector concentration, the ratio of
xanthate to dixanthogen, and the presence of activators.
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Mechanism of Action

The collection of pyrrhotite using dixanthogen is primarily an electrochemical process.
Xanthate ions (X~) first adsorb onto the pyrrhotite surface. Subsequently, these adsorbed
xanthate ions can be oxidized to form dixanthogen (X2), a more non-polar and hydrophobic
molecule.[1][2] This oxidation can occur through various mechanisms, including
electrochemical oxidation on the mineral surface.

The overall process can be summarized as follows:

Xanthate Adsorption: Xanthate ions adsorb onto the pyrrhotite surface.

» Oxidation to Dixanthogen: The adsorbed xanthate is oxidized to form dixanthogen,
creating a hydrophobic surface layer.[1][2]

e Bubble Attachment: The hydrophobic pyrrhotite particles attach to air bubbles in the flotation
cell.

» Froth Recovery: The particle-laden bubbles rise to the surface to form a froth, which is then
collected.

A synergistic effect is often observed when a mixture of xanthate and dixanthogen is used as
the collector. In this system, xanthate acts as an "anchor" by chemically adsorbing to the
pyrrhotite surface, while the dixanthogen enhances the overall hydrophobicity of the mineral
particle.[3]
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Mechanism of Dixanthogen Action on Pyrrhotite

Experimental Protocols

The following protocols are generalized procedures for laboratory-scale froth flotation of
pyrrhotite using a dixanthogen-based collector system. These should be adapted based on
the specific ore characteristics and research objectives.

Preparation of Dixanthogen Collector

For studies requiring pure dixanthogen, it can be synthesized by oxidizing a xanthate solution.

Materials:

Potassium Ethyl Xanthate (KEX) or other xanthate salt

lodine (12)

Diethyl ether

Distilled water
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Procedure:

Prepare an aqueous solution of the chosen xanthate.

Slowly add an agueous solution of iodine to the xanthate solution while stirring. The
dixanthogen will precipitate as an oily product.

Extract the dixanthogen from the aqueous phase using diethyl ether.

Separate the ether phase and evaporate the ether to obtain pure dixanthogen.

For routine flotation tests, a mixed collector can be prepared by dissolving the desired ratio of
xanthate and dixanthogen in a suitable solvent or by adding them sequentially to the flotation

pulp.

Laboratory Froth Flotation Protocol

This protocol outlines a typical batch flotation test for evaluating the recovery of pyrrhotite.
Materials and Equipment:

» Representative ore sample containing pyrrhotite, ground to a suitable particle size (e.g., 80%
passing 75 pm).

» Laboratory flotation machine (e.g., Denver-type cell).
e pH meter.

o Collector solution: A mixture of xanthate (e.g., Sodium Butyl Xanthate, NaBX) and
dixanthogen (e.g., Butyl Dixanthogen, (BX)z2).

e Frother (e.g., Pine Oil or Methyl Isobutyl Carbinol, MIBC).
e pH modifiers (e.g., HCI or NaOH).
 Activator (optional, e.g., CuSOa solution).

« Filtration apparatus.
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» Drying oven.

» Analytical equipment for assaying iron and sulfur content.

Ore Grinding
Pulp Preparation
(Target Pulp Density)
pH Adjustment
Activator Addition
(e.g., CuSOa)
Condltlonlng (e.g., 15 min)

CoIIector Addition
(Xanthate/Dixanthogen)

ondltlonlng (e.g., 3 min)

Frother Addition
Conditioning (e.g., 2 min)
Froth Flotation
(e.g., 4-6 min aeration)

Froth Collection (Concentrate)
& Tailing Collection

l

Filtering, Drying, Weighing,
& Assaying
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Experimental Workflow for Pyrrhotite Flotation

Procedure:

Pulp Preparation: Prepare a slurry of the ground ore and water in the flotation cell to a
predetermined pulp density (e.g., 30% solids w/w).

pH Adjustment: Measure the natural pH of the pulp and adjust to the desired level using HCI
or NaOH. Allow the pulp to condition for a few minutes to stabilize the pH.

Activation (Optional): If an activator is used, add the required amount of CuSOa4 solution and
condition the pulp for a specified time (e.g., 15 minutes).

Collector Addition: Add the xanthate/dixanthogen collector mixture to the pulp and condition
for a set period (e.g., 3 minutes) to allow for collector adsorption onto the mineral surfaces.

Frother Addition: Add the frother and condition for a shorter period (e.g., 2 minutes).

Flotation: Introduce air into the cell to generate a froth. Collect the froth for a defined period
(e.g., 4-6 minutes).

Product Collection and Analysis: Collect the froth (concentrate) and the remaining slurry
(tailings). Filter, dry, and weigh both products. Assay the feed, concentrate, and tailings for
their iron and sulfur content to calculate recovery and grade.

Data Presentation

The following tables summarize quantitative data from studies on the flotation of pyrrhotite

using dixanthogen-based collector systems.

Effect of Collector Type on Pyrrhotite Flotation from
Magnetite

This study investigated the selective flotation of pyrrhotite from magnetite using xanthate,

dixanthogen, and a mixture of the two.
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Table 1: Flotation Performance with Different Collectors

Desulfurizat Magnetite

Collector Collector Pine Oil . .
T el el pH ion Ratio Recovery
e
yp ge (g ge (g (%) (%)
NaBX 125 46 6.0 ~55 ~85
(BX)2 125 46 6.0 ~30 ~98
Mixed (60%
NaBX, 40% 125 46 6.0 ~80 ~95

(BX)2)

NaBX: Sodium Butyl Xanthate; (BX)z: Butyl Dixanthogen

Effect of pH on Pyrrhotite Flotation

The pH of the pulp significantly impacts the surface properties of pyrrhotite and the stability of
the collector, thereby affecting flotation performance.

Table 2: Pyrrhotite Flotation Recovery at Different pH Values

Collector System pH Pyrrhotite Recovery (%)

Amyl Xanthate (1 Ib/ton) 2 ~95

Amyl Xanthate (1 Ib/ton) 4.5 ~60

Amyl Xanthate (1 Ib/ton) 7 ~20

Amyl Xanthate (1 Ib/ton) 11 <10

Diethyl Dixanthogen (1.3 x

Yy gen ( ~100

10> M)

Diethyl Dixanthogen (1.3 x ] )
45-6 ~40-50 (depression region)

10> M)

Diethyl Dixanthogen (1.3 x 60

10-5 M)
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Effect of Copper Sulfate Activation on Pyrrhotite
Flotation

Copper sulfate is a common activator for pyrrhotite, enhancing its floatability with xanthate
collectors.

Table 3: Impact of Copper Activation on Pyrrhotite Recovery with Amyl Xanthate

Without CuSOa Activation With CuSOa4 Activation (1
Amyl Xanthate (Ib/ton)

(%) Ib/ton) (%)
04 ~10 ~45
0.8 ~15 ~70
1.6 ~25 ~85
3.2 ~40 -95
6.4 ~53 >95

Conclusion

Dixanthogen, particularly when used in combination with xanthate, is an effective collector for
the froth flotation of pyrrhotite. The performance of the flotation process is highly dependent on
electrochemical conditions, with pulp pH and the presence of activators being key operational
parameters. The provided protocols and data serve as a valuable resource for researchers and
professionals in the field to design and optimize selective flotation strategies for pyrrhotite-
bearing ores. Further research can focus on the development of more selective collector
systems and a deeper understanding of the surface chemistry involved in the pyrrhotite-
dixanthogen interaction.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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